Cas no 620-02-0 (5-Methylfurfural)

5-Methylfurfural Properties

Names and Identifiers

• 5-Methylfuran-2-carbaldehyde
• 2-FORMYL-5-METHYLFURAN
• 5-METHYL-2-FURALDEHYDE
• 5-METHYL-2-FURANCARBALDEHYDE
• 5-METHYL-2-FURFURAL
• 5-METHYL-2-FURFUROL
• 5-METHYLFURAN-2-ALDEHYDE
• 5-METHYLFURFUROL
• FEMA 2702
• 2-Furaldehyde, 5-methyl-
• 2-Methyl-5-formylfuran
• 5-methyIfurfural
• 5-methyl-2-furaldehyd
• 5-Methyl-2-furanaldehyde
• 5-methyl-2-furancarboxaldehyd
• 5-Methyl-2-furancarboxaldehyde
• 5-Methyl-2-furancarboxaldehyde (5-methylfurfural)
• 5-methyl-furan-2-carbaldehyde
• 5-Methylfurfuraldehyde
• 5-Methylfurfural
• 5-Methyl-furfural
• 5-Methylfuraldehyde
• 5-Methyl-furfural100µg
• 2-Furancarboxaldehyde 5-methyl
• 5-Methyl furfural
• 2-Furancarboxaldehyde, 5-methyl-
• 5-Methylfuran-2-al
• 5-Methyl-2-furfuraldehyde
• FEMA No. 2702
• 5-methyl-furan-2-carbaldeh
• Furfural Impurity 1
• 5-Methylfurfural,99%
• +Expand

• MDL： MFCD00003232
• InChIKey： OUDFNZMQXZILJD-UHFFFAOYSA-N
• Inchi： 1S/C6H6O2/c1-5-2-3-6(4-7)8-5/h2-4H,1H3
• SMILES： O1C(C([H])=O)=C([H])C([H])=C1C([H])([H])[H]
• BRN： 0106895

Computed Properties

• Exact Mass: 110.03700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 110.036779
• Heavy Atom Count: 8
• Complexity: 90.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 30.2
• Molecular Weight: 110.11

Experimental Properties

• LogP: 1.40050
• PSA: 30.21000
• Refractive Index: n20/D 1.531(lit.)
• Water Partition Coefficient: Soluble in alcohol and water.
• Boiling Point: 187 °C(lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• FEMA: 2702
• Solubility: 33g/l
• Color/Form: Oil
• Solubility: Soluble in benzene, toluene, carbon tetrachloride and other solvents, soluble in water, easily soluble in ethanol, miscible in ether.
• Sensitiveness: Air Sensitive
• Density: 1.107 g/mL at 25 °C(lit.)
• Refractive Index: 1.525-1.532

5-Methylfurfural Security Information

• Symbol: GHS07 GHS08
• RTECS：LT7032500
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S26-S36-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H315,H319,H335,H360D
• Warning Statement： P201,P261,P305+P351+P338,P308+P313
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Danger
• TSCA：Yes

5-Methylfurfural Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds